1-(4-chlorophenyl)sulfonyl-N'-(4-methylbenzoyl)piperidine-4-carbohydrazide

• IUPAC Name: 1-(4-chlorophenyl)sulfonyl-N'-(4-methylbenzoyl)piperidine-4-carbohydrazide
• InChI: InChI=1S/C20H22ClN3O4S/c1-14-2-4-15(5-3-14)19(25)22-23-20(26)16-10-12-24(13-11-16)29(27,28)18-8-6-17(21)7-9-18/h2-9,16H,10-13H2,1H3,(H,22,25)(H,23,26)
• InChI Key: AGJWDAPBMDXZIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NNC(=O)C2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H22ClN3O4S
• Molecular Weight: 435.9 g/mol

Description

“1-(4-chlorophenyl)sulfonyl-N’-(4-methylbenzoyl)piperidine-4-carbohydrazide” is a chemical compound with the molecular formula C20H22ClN3O4S. It has a molecular weight of 435.92.

Molecular Structure Analysis

The molecular structure of this compound consists of a piperidine ring, which is a six-membered ring with one nitrogen atom, attached to a sulfonyl group (SO2), a carbohydrazide group (CONHNH2), a 4-chlorophenyl group (a benzene ring with a chlorine atom at the 4th position), and a 4-methylbenzoyl group (a benzene ring with a methyl group and a carbonyl group at the 4th position).

Scientific Research Applications

Antibacterial Potential

• Antibacterial Activity : A study by Iqbal et al. (2017) synthesized derivatives of 1-(4-chlorophenyl)sulfonyl-N'-(4-methylbenzoyl)piperidine-4-carbohydrazide, which demonstrated moderate antibacterial activity, particularly against Gram-negative bacterial strains. One compound, 8g, showed notable growth inhibition of various bacterial strains, including Salmonella typhi and Escherichia coli (Iqbal et al., 2017).

Potential in Diabetes Treatment

• Type II Diabetes Drug Candidates : In a study by ur-Rehman et al. (2018), derivatives of the compound were synthesized and evaluated for their potential as α-glucosidase enzyme inhibitors, a key enzyme in Type II diabetes. These derivatives showed better inhibitory activity than the standard drug acarbose (ur-Rehman et al., 2018).

Anticancer Properties

• Anticancer Agents : Research by Rehman et al. (2018) focused on synthesizing propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole, based on this compound. These compounds showed significant anticancer activity, suggesting their potential as therapeutic agents (Rehman et al., 2018).

Enzyme Inhibition and Molecular Docking

• Acetylcholinesterase and Butyrylcholinesterase Inhibition : A series of N'-[(alkyl/aryl)sulfonyl]-1-(phenylsulfonyl)piperidine-4-carbohydrazide derivatives were synthesized and demonstrated significant inhibitory activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE) enzymes. Molecular docking studies further confirmed their potential as enzyme inhibitors (Khalid et al., 2014).

Alzheimer's Disease Treatment Potential

• Alzheimer’s Disease Drug Candidates : In another study by Rehman et al. (2018), new N-substituted derivatives of the compound were synthesized to evaluate potential drug candidates for Alzheimer’s disease. These compounds showed promising enzyme inhibition activity against acetyl cholinesterase (AChE), a significant target in Alzheimer's treatment (Rehman et al., 2018).